Cas no 88659-84-1 (5,12-Naphthacenedione, 5a,6,7,8,9,10,11,11a-octahydro-7,7-dimethyl-)

5,12-Naphthacenedione, 5a,6,7,8,9,10,11,11a-octahydro-7,7-dimethyl- structure
88659-84-1 structure
Product Name:5,12-Naphthacenedione, 5a,6,7,8,9,10,11,11a-octahydro-7,7-dimethyl-
CAS No:88659-84-1
MF:C20H22O2
MW:294.387485980988
CID:625263
PubChem ID:71319352
Update Time:2025-04-19

5,12-Naphthacenedione, 5a,6,7,8,9,10,11,11a-octahydro-7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 5,12-Naphthacenedione, 5a,6,7,8,9,10,11,11a-octahydro-7,7-dimethyl-
    • 10,10-dimethyl-6,7,8,9,11,11a-hexahydro-5aH-tetracene-5,12-dione
    • 7,7-Dimethyl-5a,6,7,8,9,10,11,11a-octahydrotetracene-5,12-dione
    • 88659-84-1
    • DTXSID70749378
    • Inchi: 1S/C20H22O2/c1-20(2)9-5-6-12-10-15-16(11-17(12)20)19(22)14-8-4-3-7-13(14)18(15)21/h3-4,7-8,15-16H,5-6,9-11H2,1-2H3
    • InChI Key: FOZPUTZNGKMLCU-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C2CC3CCCC(C)(C)C=3CC21)=O

Computed Properties

  • Exact Mass: 294.161979940g/mol
  • Monoisotopic Mass: 294.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 34.1Ų
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